2-[(N-Dichlorofluoromethylthio]-N-(trifluoromethyl)amino]benzoyl fluoride, 99%

• IUPAC Name: 2-[[dichloro(fluoro)methyl]sulfanyl-(trifluoromethyl)amino]benzoyl fluoride
• InChI: InChI=1S/C9H4Cl2F5NOS/c10-8(11,13)19-17(9(14,15)16)6-4-2-1-3-5(6)7(12)18/h1-4H
• InChI Key: XVAQRXZBVMVFJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)F)N(C(F)(F)F)SC(F)(Cl)Cl
• Molecular Formula: C9H4Cl2F5NOS
• Molecular Weight: 340.10 g/mol

Description

2-[(N-Dichlorofluoromethylthio]-N-(trifluoromethyl)amino]benzoyl fluoride, 99% (DCFT) is a powerful, non-volatile, and thermally stable fluorinated compound. It is widely used in a variety of scientific research applications, including medicinal chemistry, organic synthesis, and material science. DCFT has a high affinity for organic substrates and is generally used as a catalyst in various organic reactions. DCFT has been used in a number of biochemical and physiological studies, as well as in laboratory experiments.

Scientific Research Applications

2-[(N-Dichlorofluoromethylthio]-N-(trifluoromethyl)amino]benzoyl fluoride, 99% is used in a variety of scientific research applications, including medicinal chemistry, organic synthesis, material science, and biochemistry. In medicinal chemistry, 2-[(N-Dichlorofluoromethylthio]-N-(trifluoromethyl)amino]benzoyl fluoride, 99% is used as a catalyst to synthesize a variety of pharmaceutical compounds. In organic synthesis, 2-[(N-Dichlorofluoromethylthio]-N-(trifluoromethyl)amino]benzoyl fluoride, 99% is used as a catalyst to promote a variety of organic reactions. In material science, 2-[(N-Dichlorofluoromethylthio]-N-(trifluoromethyl)amino]benzoyl fluoride, 99% is used to synthesize a variety of polymers and other materials. In biochemistry, 2-[(N-Dichlorofluoromethylthio]-N-(trifluoromethyl)amino]benzoyl fluoride, 99% is used to study the structure and function of proteins and other biomolecules.

Mechanism of Action

2-[(N-Dichlorofluoromethylthio]-N-(trifluoromethyl)amino]benzoyl fluoride, 99% acts as a catalyst in a variety of chemical reactions. In the Grignard reaction, 2-[(N-Dichlorofluoromethylthio]-N-(trifluoromethyl)amino]benzoyl fluoride, 99% acts as a Lewis acid, which helps to facilitate the formation of a Grignard reagent from a magnesium halide and an organic halide. In other reactions, 2-[(N-Dichlorofluoromethylthio]-N-(trifluoromethyl)amino]benzoyl fluoride, 99% can act as a Lewis base, which helps to facilitate the formation of a variety of organic compounds.
Biochemical and Physiological Effects
2-[(N-Dichlorofluoromethylthio]-N-(trifluoromethyl)amino]benzoyl fluoride, 99% has been used in a number of biochemical and physiological studies. In one study, 2-[(N-Dichlorofluoromethylthio]-N-(trifluoromethyl)amino]benzoyl fluoride, 99% was used to study the structure and function of proteins. In another study, 2-[(N-Dichlorofluoromethylthio]-N-(trifluoromethyl)amino]benzoyl fluoride, 99% was used to study the effects of various drugs on the human body. In a third study, 2-[(N-Dichlorofluoromethylthio]-N-(trifluoromethyl)amino]benzoyl fluoride, 99% was used to study the effects of various environmental pollutants on the human body.

Advantages and Limitations for Lab Experiments

2-[(N-Dichlorofluoromethylthio]-N-(trifluoromethyl)amino]benzoyl fluoride, 99% has several advantages for use in laboratory experiments. It is a non-volatile and thermally stable compound, which makes it ideal for use in a variety of reaction conditions. Additionally, it has a high affinity for organic substrates, which makes it ideal for use in a variety of organic reactions. However, 2-[(N-Dichlorofluoromethylthio]-N-(trifluoromethyl)amino]benzoyl fluoride, 99% also has some limitations for use in laboratory experiments. For example, it is not suitable for use in reactions involving highly reactive compounds, such as nitric acid. Additionally, it is not suitable for use in reactions involving halogenated compounds, such as chlorine or bromine.

Future Directions

In the future, 2-[(N-Dichlorofluoromethylthio]-N-(trifluoromethyl)amino]benzoyl fluoride, 99% could be used to study a variety of biochemical and physiological processes. For example, it could be used to study the effects of various drugs on the human body. Additionally, it could be used to study the effects of various environmental pollutants on the human body. Additionally, it could be used to study the structure and function of proteins and other biomolecules. Finally, it could be used to synthesize a variety of pharmaceutical compounds and polymers.

Synthesis Methods

2-[(N-Dichlorofluoromethylthio]-N-(trifluoromethyl)amino]benzoyl fluoride, 99% is synthesized through a process known as the Grignard reaction. This reaction requires the use of a Grignard reagent, typically a magnesium halide, and an organic halide, such as a benzoyl chloride. The reaction is conducted in an inert atmosphere, such as argon or nitrogen, and the resulting product is 2-[(N-Dichlorofluoromethylthio]-N-(trifluoromethyl)amino]benzoyl fluoride, 99%.